Cas no 3403-79-0 (3,6,9,12-Tetraazatetradecan-1-ol,14-amino-)

3,6,9,12-Tetraazatetradecan-1-ol,14-amino- structure
3403-79-0 structure
Product Name:3,6,9,12-Tetraazatetradecan-1-ol,14-amino-
CAS No:3403-79-0
MF:C10H27N5O
MW:233.354281663895
CID:308528
PubChem ID:76945
Update Time:2025-04-19

3,6,9,12-Tetraazatetradecan-1-ol,14-amino- Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12-Tetraazatetradecan-1-ol,14-amino-
    • 14-Amino-3,6,9,12-tetraazatetradecan-1-ol
    • 2-[2-[2-[2-(2-aminoethylamino)ethylamino]ethylamino]ethylamino]ethanol
    • NS00029600
    • DTXSID40187642
    • SCHEMBL9733808
    • 3403-79-0
    • EINECS 222-278-4
    • Inchi: 1S/C10H27N5O/c11-1-2-12-3-4-13-5-6-14-7-8-15-9-10-16/h12-16H,1-11H2
    • InChI Key: LWRORSVTLSYHQZ-UHFFFAOYSA-N
    • SMILES: OCCNCCNCCNCCNCCN

Computed Properties

  • Exact Mass: 233.22181
  • Monoisotopic Mass: 233.222
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 13
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.4A^2
  • XLogP3: -3.1

Experimental Properties

  • Density: 1.014
  • Boiling Point: 400.8°Cat760mmHg
  • Flash Point: 196.2°C
  • Refractive Index: 1.501
  • PSA: 94.37
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